![molecular formula C19H19NO4 B6211407 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid CAS No. 2639442-00-3](/img/no-structure.png)
7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid
Overview
Description
7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.4. The purity is usually 95.
BenchChem offers high-quality 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid involves the synthesis of the tricyclic core structure followed by the introduction of the pyridine and carboxylic acid functional groups.", "Starting Materials": [ "2,5-dimethylcyclohexanone", "2,3-dibromopropene", "3,4-dihydro-2H-pyran", "3-pyridylboronic acid", "copper (I) iodide", "potassium carbonate", "bromine", "sodium hydroxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Synthesis of the tricyclic core structure", "1.1. React 2,5-dimethylcyclohexanone with 2,3-dibromopropene in the presence of potassium carbonate and copper (I) iodide to form the bicyclic compound.", "1.2. Treat the bicyclic compound with 3,4-dihydro-2H-pyran in the presence of sodium hydroxide to form the tricyclic core structure.", "Step 2: Introduction of the pyridine functional group", "2.1. React the tricyclic core structure with 3-pyridylboronic acid in the presence of palladium catalyst to form the pyridine-substituted tricyclic compound.", "Step 3: Introduction of the carboxylic acid functional group", "3.1. Oxidize the methyl groups on the tricyclic compound to carboxylic acid groups using sodium borohydride and acetic acid.", "3.2. Convert the carboxylic acid groups to the corresponding acid chloride using thionyl chloride.", "3.3. React the acid chloride with sodium hydroxide to form the carboxylic acid functional group.", "Step 4: Purification", "4.1. Purify the final product using a combination of acid-base extraction, recrystallization, and column chromatography." ] } | |
CAS RN |
2639442-00-3 |
Product Name |
7,7-dimethyl-4-(pyridin-3-yl)-3,8-dioxatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-11-carboxylic acid |
Molecular Formula |
C19H19NO4 |
Molecular Weight |
325.4 |
Purity |
95 |
Origin of Product |
United States |
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